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Compound of Interest

Compound Name: Agaric Acid

Cat. No.: B1666639

For Immediate Release

[City, State] — November 13, 2025 — A comprehensive technical guide has been compiled
detailing the discovery, isolation, and biological activities of agaric acid, a noteworthy
tricarboxylic acid derived from fungi. This whitepaper serves as an in-depth resource for
researchers, scientists, and drug development professionals, providing a historical account of
its discovery, detailed experimental protocols, and insights into its mechanisms of action.

Agaric acid, first isolated from the fungus Laricifomes officinalis (previously known as Fomes
laricis), has been a subject of scientific interest for over a century. This guide illuminates the
pioneering work of early researchers and outlines modern techniques for its extraction and
purification.

Historical Context and Discovery

The initial discovery and characterization of agaric acid can be traced back to the early 20th
century. In 1907, German chemists H. Thoms and J. Vogelsang published their seminal work
on the constituents of Fomes laricis, a fungus traditionally used in medicine. Through their
meticulous investigations, they successfully isolated and described a novel acidic compound,
which they named "Agaricinsaure" (agaric acid). Their work laid the foundation for all
subsequent research into this fascinating fungal metabolite.

Physicochemical Properties and Biological Activity
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Agaric acid (C22H4007) is a white, crystalline powder with a melting point of approximately 142

°C. It is sparingly soluble in cold water but more soluble in hot water and alcohol.

From a pharmacological perspective, agaric acid is recognized for its role as a potent inhibitor

of cellular respiration and lipid metabolism. It exerts its effects through two primary

mechanisms: the induction of the mitochondrial permeability transition and the inhibition of

acetyl-CoA carboxylase.

Data Presentation: Quantitative Analysis

To facilitate comparative analysis, the following table summarizes the key quantitative data

related to agaric acid.

Property Value Reference

Molecular Formula C22H4007 [General Knowledge]
Molar Mass 416.55 g/mol [General Knowledge]
Melting Point 142 °C (with decomposition) [General Knowledge]
Solubility in cold water Sparingly soluble [General Knowledge]
Solubility in hot water Soluble [General Knowledge]
Solubility in ethanol Soluble [General Knowledge]

ICso0 (Adenine Nucleotide )
~3 UM (induces MPT)
Translocase)

[1]

ICso (Acetyl-CoA Carboxylase)  Data not available

Typical Yield from Fomes )
L Data not available
officinalis

Experimental Protocols

This section provides detailed methodologies for the extraction and analysis of agaric acid,

based on both historical accounts and modern laboratory practices.
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Protocol 1: Historical Isolation Method (Adapted from
Thoms and Vogelsang, 1907)

This protocol is a conceptual reconstruction based on the techniques available at the time of
the original discovery.

1. Material Preparation:

e The fruiting bodies of Laricifomes officinalis are collected, cleaned of debris, and air-dried.
e The dried fungal material is then ground into a fine powder.

2. Extraction:

e The fungal powder is subjected to exhaustive extraction with a suitable organic solvent, such
as ethanol or diethyl ether, likely using a Soxhlet apparatus. This process is carried out for
several hours to ensure complete extraction of the desired compounds.

3. Purification:
e The resulting crude extract is concentrated under reduced pressure to remove the solvent.

e The residue is then treated with a basic aqueous solution (e.g., sodium carbonate) to convert
the acidic components, including agaric acid, into their water-soluble salts.

e The aqueous solution is filtered to remove any insoluble impurities.

o The filtrate is then acidified with a mineral acid (e.g., hydrochloric acid) to precipitate the free
acids.

e The crude agaric acid precipitate is collected by filtration and washed with cold water.
4. Crystallization:

e The crude acid is further purified by recrystallization from a suitable solvent, such as hot
water or aqueous ethanol, to yield pure, crystalline agaric acid.
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Protocol 2: Modern Isolation and Purification using
Solid-Phase Extraction (SPE)

This protocol outlines a contemporary approach to isolating agaric acid with higher purity and
efficiency.

1. Material Preparation and Extraction:

o Prepare and extract the fungal material as described in Protocol 1 (Steps 1 & 2), using a
solvent such as methanol or ethanol.

2. Solid-Phase Extraction (SPE):
o Condition a C18 SPE cartridge by passing methanol followed by deionized water through it.

» Load the crude extract (dissolved in a minimal amount of the extraction solvent) onto the
conditioned SPE cartridge.

» Wash the cartridge with a low-polarity solvent (e.g., hexane) to remove nonpolar impurities.

» Elute the fraction containing agaric acid using a solvent of intermediate polarity, such as a
mixture of ethyl acetate and methanol.

e Collect the eluate.

3. High-Performance Liquid Chromatography (HPLC) Purification:

» Further purify the collected fraction using preparative reverse-phase HPLC.
e Column: C18 column (e.g., 250 x 10 mm, 5 pm).

* Mobile Phase: A gradient of acetonitrile in water with 0.1% formic acid.

o Detection: UV at 210 nm.

» Collect the fractions corresponding to the agaric acid peak.

4. Final Steps:
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» Pool the pure fractions and remove the solvent under reduced pressure to obtain pure
agaric acid.

o Confirm the identity and purity of the isolated compound using analytical techniques such as
NMR and mass spectrometry.

Signaling Pathways and Mechanisms of Action

Agaric acid's biological effects are primarily attributed to its interaction with key cellular
components involved in metabolism and apoptosis.

Inhibition of Acetyl-CoA Carboxylase

Agaric acid is a known inhibitor of acetyl-CoA carboxylase (ACC), a key enzyme in the
biosynthesis of fatty acids. By blocking the activity of ACC, agaric acid disrupts the production
of malonyl-CoA, a critical building block for fatty acid synthesis. This inhibition leads to a
reduction in lipid synthesis and can have significant impacts on cellular growth and
proliferation. The precise mechanism of inhibition, whether competitive or allosteric, is an area
of ongoing investigation.
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Inhibition of Fatty Acid Synthesis by Agaric Acid
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Experimental Workflow for Agaric Acid Isolation and Characterization
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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